Cas no 185350-30-5 (2,2’:5’,2’’-Terthiophene, 5,5’’-dibromo-3,3’’-dioctyl-)

• Product Name: 2,2’:5’,2’’-Terthiophene, 5,5’’-dibromo-3,3’’-dioctyl-
• CAS No: 185350-30-5
• MF: C₂₈H₃₈Br₂S₃
• MW: 630.604
• CID: 2169821
• PubChem ID: 85708213
• Update Time: 2025-08-03

2,2’:5’,2’’-Terthiophene, 5,5’’-dibromo-3,3’’-dioctyl- Chemical and Physical Properties

Names and Identifiers

• 2,2’:5’,2’’-Terthiophene, 5,5’’-dibromo-3,3’’-dioctyl-
• Benzofuro[5,6-b]furan-4,8-dione
• 2,6-Dibromobenzo[1,2-b:4,5-b']difuran-4,8-dione
• 5,5''-Dibromo-3,3''-dioctyl-2,2':5',2''-terthiophene
• 185350-30-5
• 2,2':5',2''-Terthiophene,5,5''-dibromo-3,3''-dioctyl-
• SCHEMBL15724614
• CS-0435280

• Inchi： InChI=1S/C28H38Br2S3/c1-3-5-7-9-11-13-15-21-19-25(29)32-27(21)23-17-18-24(31-23)28-22(20-26(30)33-28)16-14-12-10-8-6-4-2/h17-20H,3-16H2,1-2H3
• InChI Key： JCOFNOXAMGOEFG-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1=C(SC(=C1)Br)C2=CC=C(S2)C3=C(C=C(S3)Br)CCCCCCCC

Computed Properties

• Exact Mass: 628.05000
• Monoisotopic Mass: 628.05024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 16
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.5
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.72000
• LogP: 12.53610

Additional information on 2,2’:5’,2’’-Terthiophene, 5,5’’-dibromo-3,3’’-dioctyl-

Compound CAS No. 185350-30-5: 2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-dioctyl-

The compound with CAS No. 185350-30-5, commonly referred to as 2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-dioctyl, is a highly specialized organic material with unique electronic and structural properties. This compound belongs to the class of terthiophenes, which are known for their conjugated systems and potential applications in organic electronics and optoelectronics. The molecule features a terthiophene core with bromine substituents at the 5 and 5'' positions and octyl groups at the 3 and 3'' positions. These substituents play a crucial role in modulating the electronic properties and solubility of the compound.

Recent studies have highlighted the importance of terthiophene derivatives in advancing materials science. The incorporation of bromine atoms into the terthiophene framework introduces electron-withdrawing effects, which can significantly alter the compound's optical and electronic characteristics. This makes it a promising candidate for applications in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The octyl groups attached to the molecule enhance its solubility in organic solvents, facilitating its processing into thin films for device fabrication.

One of the most notable advancements involving this compound is its use in brominated terthiophene-based polymers for high-efficiency solar cells. Researchers have demonstrated that the presence of bromine substituents can improve charge transport properties and extend the absorption spectrum of the material. This has led to enhanced power conversion efficiencies (PCEs) in OPV devices incorporating this compound as an active layer material.

In addition to its electronic applications, 2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-dioctyl has also been explored for its potential in sensing applications. The molecule's sensitivity to environmental changes, such as temperature and humidity, has been leveraged to develop responsive materials for chemical sensing. Recent breakthroughs in this area have utilized the compound's structural flexibility and conjugated system to create highly sensitive sensors for detecting volatile organic compounds (VOCs).

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution reactions and coupling reactions to assemble the terthiophene framework with the desired substituents. The use of bromine atoms as leaving groups during these reactions ensures high regioselectivity and enables precise control over the molecular structure.

Furthermore, computational studies have provided deeper insights into the electronic structure of terthiophene derivatives like this compound. Density functional theory (DFT) calculations have revealed that the bromine substituents induce significant changes in the HOMO-LUMO energy levels of the molecule, which directly influence its optical absorption properties. These findings have been instrumental in guiding experimental efforts to optimize the compound's performance in electronic devices.

Despite its promising properties, challenges remain in scaling up the production of this compound for industrial applications. The relatively low thermal stability of some terthiophene derivatives under high-processing conditions poses a significant hurdle. However, recent advancements in polymerization techniques and encapsulation methods have shown potential solutions to these issues.

In conclusion, CAS No. 185350-30-5, or 2,2':5',2''-Terthiophene, 5,5''-dibromo-3,3''-dioctyl, represents a cutting-edge material with vast potential across multiple fields of materials science and engineering. Its unique combination of electronic properties and structural versatility continues to drive innovative research aimed at unlocking new applications in organic electronics and beyond.